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Compound of Interest

Compound Name: Sari 59-801

Cat. No.: B1681469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and use of Sari 59-
801 powder in a research setting. Sari 59-801 is a novel, orally effective hypoglycemic

compound that stimulates insulin release.

Product Information and Storage
Proper storage is crucial to maintain the stability and efficacy of Sari 59-801 powder.

Parameter Guideline

Storage Temperature
Short-term (days to weeks): 0-4°C[1]. Long-term

(months to years): -20°C or -80°C[1][2][3][4].

Physical Form Solid powder.

Shipping

Typically shipped at ambient temperature as a

non-hazardous chemical. Blue ice may be used

upon request or for evaluation samples.

Safety and Handling
As a specific Safety Data Sheet (SDS) for Sari 59-801 is not readily available in the public

domain, standard laboratory safety precautions for handling chemical compounds of unknown
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toxicity should be strictly followed.

General Precautions:

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses with side shields, and chemical-resistant gloves.

Ventilation: Handle the powder in a well-ventilated area, preferably in a chemical fume hood

to avoid inhalation of dust.

Avoid Contact: Avoid direct contact with skin, eyes, and clothing. In case of accidental

contact, rinse the affected area thoroughly with water.

Ingestion: Do not eat, drink, or smoke while handling the compound.

Solution Preparation
Sari 59-801 is soluble in Dimethyl sulfoxide (DMSO).

Protocol for Preparing a 10 mM Stock Solution in DMSO:

Materials:

Sari 59-801 powder (Molecular Weight: 313.4 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer and ultrasonic bath

Procedure:

1. Equilibrate the Sari 59-801 powder vial to room temperature before opening to prevent

moisture condensation.
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2. Weigh out the desired amount of Sari 59-801 powder using a calibrated analytical balance

in a chemical fume hood. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.134 mg of the powder.

3. Add the appropriate volume of anhydrous DMSO to the vial containing the powder.

4. Vortex the solution thoroughly to dissolve the powder.

5. For enhanced solubility, warm the tube to 37°C and use an ultrasonic bath for a short

period.

6. Once fully dissolved, the stock solution can be aliquoted into smaller volumes to avoid

repeated freeze-thaw cycles.

Stock Solution Storage:

Store stock solutions at -20°C for several months.

Experimental Protocols
Sari 59-801 is primarily used to study insulin secretion from pancreatic β-cells.

In Vitro Islet Stimulation Assay
This protocol is based on studies investigating the effect of Sari 59-801 on isolated pancreatic

islets.

Objective: To determine the dose-dependent effect of Sari 59-801 on insulin secretion from

isolated pancreatic islets.

Methodology:

Islet Isolation: Isolate pancreatic islets from rats or mice using standard collagenase

digestion and density gradient centrifugation methods.

Pre-incubation: Pre-incubate the isolated islets in a Krebs-Ringer bicarbonate buffer (KRBB)

containing a low glucose concentration (e.g., 3 mM) for a period of 45-60 minutes at 37°C to

establish a basal insulin secretion rate.
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Stimulation:

Prepare working solutions of Sari 59-801 by diluting the DMSO stock solution in KRBB to

the desired final concentrations (e.g., 0.05 mM, 0.1 mM, 0.3 mM). Ensure the final DMSO

concentration is consistent across all conditions and does not exceed a level that affects

islet viability (typically <0.5%).

Incubate batches of islets with the different concentrations of Sari 59-801 in KRBB with a

fixed glucose concentration for 1 hour at 37°C. A concentration of 0.3 mM has been shown

to produce a maximum release in some studies.

Include appropriate controls:

Basal control (low glucose, no Sari 59-801)

Vehicle control (low glucose with the same final concentration of DMSO as the

experimental groups)

Positive control (e.g., a known secretagogue like high glucose or tolbutamide)

Sample Collection: After the incubation period, collect the supernatant from each condition.

Insulin Measurement: Quantify the insulin concentration in the collected supernatants using

a commercially available ELISA or radioimmunoassay (RIA) kit.

Data Analysis: Express the results as fold-change over the basal control or as absolute

insulin concentrations. Perform statistical analysis to determine the significance of the

observed effects.

Mechanism of Action
Studies have indicated that Sari 59-801 stimulates insulin secretion by promoting the influx of

calcium (Ca2+) into pancreatic β-cells, rather than by increasing cyclic AMP (cAMP) levels.
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Caption: Proposed signaling pathway for Sari 59-801-induced insulin secretion.
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Caption: Experimental workflow for in vitro islet stimulation assay.
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Disclaimer: This document is intended for research use only. The information provided is based

on publicly available data and should not be considered a substitute for a comprehensive

Safety Data Sheet (SDS). All laboratory work should be conducted by trained professionals in

accordance with institutional safety policies and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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